Cas no 904813-98-5 (2-(phenylamino)-2-(pyridin-2-yl)acetonitrile)

• Product Name: 2-(phenylamino)-2-(pyridin-2-yl)acetonitrile
• CAS No: 904813-98-5
• MF: C₁₃H₁₁N₃
• MW: 209.246542215347
• MDL: MFCD06245418
• CID: 994844
• PubChem ID: 2771729
• Update Time: 2025-08-05

2-(phenylamino)-2-(pyridin-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• PHENYLAMINO-PYRIDIN-2-YL-ACETONITRILE
• 2-anilino-2-pyridin-2-ylacetonitrile
• GL-0158
• Phenylaminopyridin-2-ylacetonitrile
• 2,2-DIMETHYL-5-THIOPHEN-3-YL-[1,3]DIOXANE-4,6-DIONE
• DTXSID90378043
• MFCD06245418
• 904813-98-5
• AKOS005254875
• 2-(phenylamino)-2-(pyridin-2-yl)acetonitrile
• (phenylamino)(pyridin-2-yl)acetonitrile
• BBL100659
• STL554453

• MDL： MFCD06245418
• Inchi： 1S/C13H11N3/c14-10-13(12-8-4-5-9-15-12)16-11-6-2-1-3-7-11/h1-9,13,16H
• InChI Key： UCPRBCNEOGYFEY-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)C(C#N)C1C=CC=CN=1

Computed Properties

• Exact Mass: 209.09500
• Monoisotopic Mass: 209.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 48.7Ų

Experimental Properties

• Density: 1.206
• Boiling Point: 382.4°C at 760 mmHg
• Flash Point: 185.1°C
• Refractive Index: 1.646
• PSA: 48.71000
• LogP: 2.83138

2-(phenylamino)-2-(pyridin-2-yl)acetonitrile Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(phenylamino)-2-(pyridin-2-yl)acetonitrile

Introduction to 2-(phenylamino)-2-(pyridin-2-yl)acetonitrile (CAS No. 904813-98-5) in Modern Chemical Research

2-(phenylamino)-2-(pyridin-2-yl)acetonitrile, identified by the CAS number 904813-98-5, is a significant compound in the realm of chemical biology and pharmaceutical research. Its unique structural features, combining a phenylamino group with a pyridin-2-yl moiety, make it a versatile intermediate in the synthesis of various bioactive molecules. This compound has garnered attention due to its potential applications in drug discovery and development, particularly in the design of novel therapeutic agents targeting complex diseases.

The molecular structure of 2-(phenylamino)-2-(pyridin-2-yl)acetonitrile consists of an acetonitrile backbone, which is functionalized with both an amino group attached to a phenyl ring and a pyridine ring at the second position. This dual functionality allows for diverse chemical modifications, making it a valuable building block in synthetic chemistry. The presence of the phenylamino group enhances the compound's solubility and bioavailability, while the pyridine ring introduces specific interactions with biological targets, such as enzymes and receptors.

In recent years, there has been growing interest in exploring the pharmacological properties of 2-(phenylamino)-2-(pyridin-2-yl)acetonitrile. Researchers have been investigating its potential as a scaffold for developing small-molecule inhibitors with therapeutic relevance. For instance, studies have demonstrated its efficacy in modulating kinases and other enzymes involved in cancer progression. The compound's ability to interact with these targets suggests its utility in creating novel anticancer agents that can selectively inhibit aberrant signaling pathways.

Moreover, the pyridin-2-yl group in 2-(phenylamino)-2-(pyridin-2-yl)acetonitrile has been shown to enhance binding affinity to certain biological receptors. This feature is particularly valuable in drug design, as it allows for the optimization of binding interactions through structural modifications. Recent computational studies have highlighted the potential of this compound in developing treatments for neurological disorders, where precise receptor targeting is crucial.

The synthesis of 2-(phenylamino)-2-(pyridin-2-yl)acetonitrile involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, have been employed to construct the desired molecular framework efficiently. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications.

One of the most compelling aspects of 2-(phenylamino)-2-(pyridin-2-yl)acetonitrile is its potential in medicinal chemistry. Researchers are leveraging its structural motifs to develop novel compounds with improved pharmacokinetic profiles. For example, derivatives of this molecule have been explored as candidates for treating inflammatory diseases, where their ability to modulate immune responses offers promising therapeutic benefits.

The role of CAS No. 904813-98-5 in academic and industrial research cannot be overstated. Its availability as a pure compound facilitates rapid experimentation and validation of hypotheses in drug discovery programs. Collaborative efforts between academic institutions and pharmaceutical companies have further accelerated the exploration of its applications, leading to several innovative approaches in therapeutic development.

Looking ahead, the future prospects for 2-(phenylamino)-2-(pyridin-2-yl)acetonitrile are bright, with ongoing research aimed at uncovering new biological activities and optimizing its synthetic pathways. The integration of artificial intelligence and machine learning into drug discovery workflows is expected to enhance the efficiency of developing novel derivatives based on this scaffold. As our understanding of disease mechanisms evolves, compounds like 904813-98-5 will continue to play a pivotal role in shaping next-generation therapeutics.

In conclusion, 2-(phenylamino)-2-(pyridin-2-yl)acetonitrile represents a cornerstone in modern chemical biology and pharmaceutical research. Its unique structural attributes and diverse applications make it an indispensable tool for scientists striving to develop innovative treatments for human diseases. As research progresses, this compound is poised to contribute significantly to advancements in drug discovery and molecular medicine.